Cas no 1423035-08-8 (tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)piperidine-1-carboxylate
• CAS No: 1423035-08-8
• MF: C₁₄H₂₃N₃O₄
• MW: 297.350123643875
• MDL: MFCD22578757
• CID: 4598581
• PubChem ID: 73994805
• Update Time: 2025-05-23

tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-(4-methyl-2,5-dioxo-4-imidazolidinyl)-, 1,1-dimethylethyl ester

• MDL： MFCD22578757
• Inchi： 1S/C14H23N3O4/c1-13(2,3)21-12(20)17-7-5-6-9(8-17)14(4)10(18)15-11(19)16-14/h9H,5-8H2,1-4H3,(H2,15,16,18,19)
• InChI Key： QBSCLEPVLRCPHJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C2(C)C(=O)NC(=O)N2)C1

Additional information on tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)piperidine-1-carboxylate (CAS No. 1423035-08-8)

Tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)piperidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1423035-08-8, represents a unique structural motif that combines a piperidine ring with an imidazolidine moiety, both of which are well-documented scaffolds in drug discovery. The presence of a tert-butyl group and a 4-methyl-2,5-dioxoimidazolidine fragment introduces specific steric and electronic properties that make this molecule of considerable interest for further exploration.

The structural features of Tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)piperidine-1-carboxylate suggest potential applications in the development of bioactive molecules. The piperidine ring is a common pharmacophore found in numerous approved drugs, known for its ability to enhance solubility and metabolic stability. In contrast, the imidazolidine component, particularly in its dioxo form, can contribute to hydrogen bonding interactions and may serve as a key recognition element in binding to biological targets. The 4-methyl substituent further modulates the electronic environment of the molecule, potentially influencing its reactivity and binding affinity.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies indicate that the rigid structure of Tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)piperidine-1-carboxylate could facilitate efficient binding to protein targets, particularly those involved in inflammatory and metabolic pathways. This has led to its investigation as a potential lead compound in the synthesis of novel therapeutic agents.

In the context of drug discovery, the tert-butyl group serves as a protecting group that can be strategically removed or modified to yield more complex derivatives. This flexibility allows chemists to explore a wide range of structural variations while maintaining the core pharmacophoric elements necessary for biological activity. The dioxo-imidazolidine moiety, in particular, has been implicated in interactions with enzymes such as kinases and phosphodiesterases, which are central to many disease pathways.

The synthesis of Tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)piperidine-1-carboxylate involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecules. Key steps typically include condensation reactions between appropriate precursors followed by functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have improved both the yield and purity of this compound, making it more accessible for downstream applications.

Current research is exploring the pharmacological profile of derivatives of Tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)piperidine-1-carboxylate with an emphasis on their potential as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling and are implicated in numerous diseases, including cancer and inflammatory disorders. By modulating kinase activity, these compounds may offer therapeutic benefits if their specificity and selectivity can be optimized through further structural refinement.

The use of high-throughput screening (HTS) techniques has accelerated the identification of biologically active compounds like Tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)piperidine-1-carboxylate by allowing rapid testing against large libraries of compounds. Preliminary HTS data suggests that this molecule exhibits promising activity against certain kinases, warranting further investigation into its mechanism of action and potential clinical applications.

From a medicinal chemistry perspective, the combination of piperidine and imidazolidine moieties provides a rich scaffold for structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how small changes to the structure might affect biological activity. This approach has already led to insights into how modifications around the tert-butyl group or within the dioxo-imidazolidine ring can enhance potency or selectivity.

The chemical stability of Tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)piperidine-1-carboxylate is another critical consideration during its development as a pharmaceutical intermediate. Studies have shown that under controlled conditions, this compound remains stable for extended periods, which is essential for both storage and transport. However, exposure to extreme pH conditions or prolonged heating may lead to degradation pathways that need to be carefully managed.

In conclusion,Tert-butyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yldi) piperidine -1 -carb ox ylate (CAS No .1423035 -08 -8) represents an exciting opportunity for medicinal chemists due to its unique structural features and potential biological activities . Further research into its derivatives , particularly those targeting kinases , could uncover novel therapeutic agents with significant clinical implications . As synthetic methodologies continue to evolve , access to this compound will likely improve , enabling broader exploration within academic and industrial settings .